(S)-3-Amino-3-cyclopentylpropanoic acid hydrochloride

• IUPAC Name: (3S)-3-amino-3-cyclopentylpropanoic acid;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c9-7(5-8(10)11)6-3-1-2-4-6;/h6-7H,1-5,9H2,(H,10,11);1H/t7-;/m0./s1
• InChI Key: XSECLDXLOZPJAE-FJXQXJEOSA-N
• Canonical SMILES: C1CCC(C1)C(CC(=O)O)N.Cl
• Isomeric SMILES: C1CCC(C1)[C@H](CC(=O)O)N.Cl
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol

Description

Amino acids are organic compounds that contain amine (-NH2) and carboxyl (-COOH) functional groups, along with a side chain (R group) specific to each amino acid. Hydrochlorides are salts resulting from the reaction of hydrochloric acid with an organic base (e.g., an amine). The hydrochloride form of an amino acid improves its solubility in water, making it more suitable for certain applications.

Molecular Structure Analysis

The molecular structure of an amino acid derivative like “(S)-3-Amino-3-cyclopentylpropanoic acid hydrochloride” would consist of an amine group, a carboxyl group, and a specific R group. In this case, the R group would likely be a cyclopentyl group.

Chemical Reactions Analysis

Amino acids can participate in various chemical reactions. They can act as both acids and bases, and they can form peptide bonds, among other reactions. The hydrochloride salt form can also participate in reactions typical of salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of an amino acid derivative would depend on its specific structure. Factors such as solubility, melting point, and pKa would be influenced by the presence of the amine, carboxyl, and R groups.

Scientific Research Applications

Nonlinear Optical Single Crystals

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Dermatology and Inflammation Modulation

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Materials Science

• SnO2 Nanoparticles :
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Biomedical Hydrogels

• Injectable Hydrogel Scaffold :
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Crystal Growth and Characterization

• l-Histidine Hydrochloride Monohydrate (LMHCl) :
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Theoretical Investigations

• Quantum Chemistry :
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Safety And Hazards

The safety and hazards associated with a specific compound depend on its structure and properties. For example, many hydrochloride salts are corrosive and can cause burns upon contact.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. For example, if “(S)-3-Amino-3-cyclopentylpropanoic acid hydrochloride” showed promise as a therapeutic agent, future research might focus on clinical trials.